Cas no 898752-24-4 ( )

  structure
  structure
Product Name: 
CAS No:898752-24-4
MF:C13H14F2O3
MW:256.245271205902
CID:872401
PubChem ID:24727355
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(3,4-difluorophenyl)-5-oxopentanoate
    • ETHYL 5-(3,4-DIFLUOROPHENYL)-5-OXOVALERATE
    • ETHYL5-(3,4-DIFLUOROPHENYL)-5-OXOVALERATE
    • DTXSID90645580
    • MFCD01320242
    • AKOS016023206
    • 898752-24-4
    •  
    • MDL： MFCD01320242
    • Inchi： 1S/C13H14F2O3/c1-2-18-13(17)5-3-4-12(16)9-6-7-10(14)11(15)8-9/h6-8H,2-5H2,1H3
    • InChI Key： PGEWIQDYWMTIJS-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C(CCCC(=O)OCC)=O)F

Computed Properties

  • Exact Mass: 256.09100
  • Monoisotopic Mass: 256.09110063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.88090

  Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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ethyl 5-(3,4-difluorophenyl)-5-oxovalerate
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 ￡716.00 2022-03-01
Fluorochem
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Fluorochem
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ethyl 5-(3,4-difluorophenyl)-5-oxovalerate
 898752-24-4 97%
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A2B Chem LLC
AD12097-1g
Ethyl 5-(3,4-difluorophenyl)-5-oxovalerate
 898752-24-4 97%
1g
 $516.00 2024-04-19
A2B Chem LLC
AD12097-2g
Ethyl 5-(3,4-difluorophenyl)-5-oxovalerate
 898752-24-4 97%
2g
 $839.00 2024-04-19
A2B Chem LLC
AD12097-5g
Ethyl 5-(3,4-difluorophenyl)-5-oxovalerate
 898752-24-4 97%
5g
 $1989.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649948-1g
Ethyl 5-(3,4-difluorophenyl)-5-oxopentanoate
 898752-24-4 98%
1g
 ￥5654.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649948-2g
Ethyl 5-(3,4-difluorophenyl)-5-oxopentanoate
 898752-24-4 98%
2g
 ￥9535.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649948-5g
Ethyl 5-(3,4-difluorophenyl)-5-oxopentanoate
 898752-24-4 98%
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